Dodecyl cyclopropanecarboxylate
Cat. No. B8395339
M. Wt: 254.41 g/mol
InChI Key: NFRLUESKUHMTCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03995054
Procedure details
To a stirred solution of 2.25 g. of cyclopropane carboxylic acid chloride in dry benzene, under nitrogen, is added 8 g. of 1-dodecanol. The mixture is stirred overnight and then diluted with pentane. The reaction mixture is worked up by washing with water and brine and then removing the solvent to yield dodecyl cyclopropanecarboxylate, b.p. 99°-100° (bath) at 0.03 mm. (I; p" is zero, R is n-dodecyl).
Identifiers
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REACTION_CXSMILES
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[CH:1]1([C:4](Cl)=[O:5])[CH2:3][CH2:2]1.[CH2:7]([OH:19])[CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH3:18]>C1C=CC=CC=1.CCCCC>[CH:1]1([C:4]([O:19][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH3:18])=[O:5])[CH2:3][CH2:2]1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(CC1)C(=O)Cl
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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C(CCCCCCCCCCC)O
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
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CCCCC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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by washing with water and brine
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CUSTOM
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Type
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CUSTOM
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Details
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removing the solvent
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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C1(CC1)C(=O)OCCCCCCCCCCCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
